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Compound of Interest

Compound Name: Lasalocid

Cat. No.: B1674520

For Immediate Implementation by Researchers, Scientists, and Drug Development
Professionals

The proper disposal of Lasalocid, an ionophore antibiotic, is a critical component of laboratory
safety and environmental responsibility. Adherence to established protocols minimizes the risk

of contamination and ensures compliance with regulatory standards. This document provides a
comprehensive, step-by-step guide for the safe handling and disposal of Lasalocid waste.

l. Personal Protective Equipment (PPE) and Handling
Precautions

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate
personal protective equipment. Lasalocid can be hazardous if inhaled, ingested, or if it comes
into contact with skin or eyes.

Required PPE:

o Gloves: Wear chemical-impermeable gloves. Always inspect gloves for integrity before use
and employ proper removal techniques to avoid skin contact.[1] Dispose of contaminated
gloves as hazardous waste.[1]

» Respiratory Protection: In situations where dust or aerosols may be generated, use a full-
face particle respirator (N100/P3 or equivalent).[1]
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o Eye Protection: Safety glasses or goggles are mandatory to protect against splashes or
airborne particles.

o Lab Coat: Alab coat or other protective clothing should be worn to prevent skin
contamination.

General Handling Precautions:

¢ Avoid the formation of dust and aerosols.[2][3]

o Ensure adequate ventilation in the work area.[2][3]

e Do not eat, drink, or smoke when handling Lasalocid.[1][2]
e Wash hands thoroughly after handling the material.[1][2][4]

» Store Lasalocid in a locked, cool, dry, and well-ventilated area, away from heat, sparks, and
open flames.[2][4][5]

Il. Step-by-Step Disposal Procedure for Lasalocid Waste

The recommended method for the disposal of Lasalocid is incineration by a licensed
professional waste disposal service.[1] Under no circumstances should Lasalocid or its
containers be disposed of in drains or sewers.[1][2][6]

Step 1: Segregation and Collection

e Collect all Lasalocid waste, including surplus and non-recyclable products, in suitable,
closed, and clearly labeled containers.[1][2]

» For liquid waste, such as stock solutions, use the original packaging if possible, or an
appropriate UN-labeled container approved for the transport of dangerous goods.[7]

» Solid waste, such as contaminated lab materials (e.g., pipette tips, gloves, bench paper),
should be placed in double, robust plastic bags, each sealed individually.[7]

Step 2: Preparation for Incineration
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e For pure Lasalocid or concentrated solutions, the preferred method is to dissolve or mix the
material with a combustible solvent.[1] This facilitates complete combustion in a chemical
incinerator.

e The incinerator must be equipped with an afterburner and a scrubber to neutralize harmful
combustion byproducts.[1]

Step 3: Professional Disposal

o Contact a licensed professional waste disposal company to arrange for the collection and
disposal of the prepared Lasalocid waste.[1]

e Provide the disposal company with all necessary information regarding the nature of the
waste, including the Safety Data Sheet (SDS).

lll. Accidental Release Measures

In the event of a spill, immediate and appropriate action is necessary to contain the material
and prevent environmental contamination and personal exposure.

Small Spills:

» Wipe up with an absorbent material (e.qg., cloth, fleece).[4]

¢ Clean the surface thoroughly to remove any residual contamination.[4]

o Collect all contaminated materials in a suitable, closed container for disposal.[1]
Large Spills:

o Evacuate personnel to a safe area, upwind of the spill.[2]

e Remove all sources of ignition and use spark-proof tools.[2]

o Stop the flow of material if it can be done without risk.[4]

o Contain the spill using an inert, non-combustible absorbent material like vermiculite, dry
sand, or earth.[4][5]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1674520?utm_src=pdf-body
https://toku-e.com/content/product-documents/1SDS/L026%20Lasalocid%20Sodium%20A.0.pdf
https://toku-e.com/content/product-documents/1SDS/L026%20Lasalocid%20Sodium%20A.0.pdf
https://www.benchchem.com/product/b1674520?utm_src=pdf-body
https://toku-e.com/content/product-documents/1SDS/L026%20Lasalocid%20Sodium%20A.0.pdf
https://www.zoetis.com.au/_locale-assets/sds/bovatec-lasalocid-sodium-feed-additive-liquid-200-g-l-msds.pdf
https://www.zoetis.com.au/_locale-assets/sds/bovatec-lasalocid-sodium-feed-additive-liquid-200-g-l-msds.pdf
https://toku-e.com/content/product-documents/1SDS/L026%20Lasalocid%20Sodium%20A.0.pdf
https://www.echemi.com/sds/lasalocid-a-sodium-salt-pd180521104049.html
https://www.echemi.com/sds/lasalocid-a-sodium-salt-pd180521104049.html
https://www.zoetis.com.au/_locale-assets/sds/bovatec-lasalocid-sodium-feed-additive-liquid-200-g-l-msds.pdf
https://www.zoetis.com.au/_locale-assets/sds/bovatec-lasalocid-sodium-feed-additive-liquid-200-g-l-msds.pdf
https://www.zoetis.com.au/_locale-assets/sds/bovatec-20cc-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Cover with a plastic sheet to prevent spreading.[4]

Collect the absorbed material and place it into labeled containers for disposal.[4]

Thoroughly clean the contaminated surface.[4]

Prevent the spilled material from entering waterways, sewers, basements, or confined areas.

[4]

IV. Environmental Precautions

Lasalocid is recognized as being potentially hazardous to the environment.[1] Therefore,
preventing its release into the environment is a primary concern.

e Discharge into the environment must be avoided.[2]
e Do not allow Lasalocid to enter drains, water courses, or the ground.[5][6]

 In the absence of complete ecological information, treat the product as environmentally
hazardous.[1]

Quantitative Data Summary

No specific quantitative data for disposal procedures (e.g., concentration limits for sewer
disposal) were found in the reviewed safety data sheets and guidelines. The consistent
recommendation is complete avoidance of sewer and environmental release, with incineration
being the prescribed disposal method.

Disposal Workflow Diagram
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Lasalocid Disposal Workflow
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Caption: Logical workflow for the safe disposal of Lasalocid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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